Cas no 2708-83-0 (2-fluoro-3-hydroxy-3-methylbutanoic acid)

• Product Name: 2-fluoro-3-hydroxy-3-methylbutanoic acid
• CAS No: 2708-83-0
• Molecular Formula: C₅H₉FO₃
• Molecular Weight: 136.121565580368
• MDL: MFCD19230303
• CID: 4643535
• PubChem ID: 55301772

2-fluoro-3-hydroxy-3-methylbutanoic acid Properties

Names and Identifiers

• 2-fluoro-3-hydroxy-3-methylbutanoic acid

• MDL： MFCD19230303
• InChIKey： BPAVPWCRWRTHOJ-UHFFFAOYSA-N
• Inchi： 1S/C5H9FO3/c1-5(2,9)3(6)4(7)8/h3,9H,1-2H3,(H,7,8)
• SMILES： C(O)(=O)C(F)C(O)(C)C

Computed Properties

• Exact Mass: 136.05357231g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 136.05357231g/mol
• Heavy Atom Count: 9
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids